Cas no 260368-22-7 (1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine)
260368-22-7 structure
Product Name:1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine
CAS No:260368-22-7
MF:C20H23ClF3N3O2S
MW:461.928733110428
MDL:MFCD00246088
CID:4711907
Update Time:2023-08-16
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-((4-(TERT-BUTYL)PHENYL)SULFONYL)-4-(3-CHLORO-5-(TRIFLUOROMETHYL)(2-PYRIDYL))PIPERAZINE
- Maybridge1_008070
- HMS564G18
- 1-(4-tert-butylphenyl)sulfonyl-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
- 1-(4-tert-butylbenzenesulfonyl)-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine
- 1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine
-
- MDL: MFCD00246088
- Inchi: 1S/C20H23ClF3N3O2S/c1-19(2,3)14-4-6-16(7-5-14)30(28,29)27-10-8-26(9-11-27)18-17(21)12-15(13-25-18)20(22,23)24/h4-7,12-13H,8-11H2,1-3H3
- InChI Key: NUVKASABRXDYPD-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC1)S(C1C=CC(=CC=1)C(C)(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 677
- Topological Polar Surface Area: 61.9
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162387-1 g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine; . |
260368-22-7 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB162387-5 g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine; . |
260368-22-7 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB162387-10 g |
1-((4-(tert-Butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine; . |
260368-22-7 | 10g |
€482.50 | 2023-05-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-1mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 1mg |
¥482 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-2mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 2mg |
¥504 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-5mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 5mg |
¥682 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-10mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 10mg |
¥945 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-20mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 20mg |
¥1210 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-25mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 25mg |
¥1228 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652956-50mg |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazine |
260368-22-7 | 98% | 50mg |
¥1533 | 2023-04-14 |
1-((4-(Tert-butyl)phenyl)sulfonyl)-4-(3-chloro-5-(trifluoromethyl)(2-pyridyl))piperazine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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